N-(3,5-dimethyl-4-sulfamoylphenyl)acetamide
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Overview
Description
“N-(3,5-dimethyl-4-sulfamoylphenyl)acetamide” is a chemical compound with the molecular formula C10H14N2O3S and a molecular weight of 242.29 . It appears to contain an acetamide group (CH3CONH2) attached to a phenyl ring that is substituted with two methyl groups and a sulfamoyl group (SO2NH2) .
Molecular Structure Analysis
The molecular structure of “this compound” can be deduced from its name and molecular formula. It contains a phenyl ring, which is a six-membered carbon ring with alternating double bonds. This ring is substituted at the 3 and 5 positions with methyl groups (CH3), at the 4 position with a sulfamoyl group (SO2NH2), and also has an acetamide group (CH3CONH2) attached .Scientific Research Applications
Biochemical Research and Environmental Applications
N-(3,5-dimethyl-4-sulfamoylphenyl)acetamide is part of a broader class of compounds with diverse biological and environmental effects. While direct studies specifically focusing on this compound were not found, research on similar substances provides insight into potential areas of application such as pharmacology, toxicology, environmental science, and medical research.
Pharmacological Studies and Toxicity Analysis : The compound's structural similarities to known pharmacologically active substances suggest its potential for drug development and toxicity studies. Compounds within this chemical family have been analyzed for their interactions with biological systems, offering a basis for assessing drug efficacy and safety (Kennedy, 2001; Zhao & Pickering, 2011).
Environmental Protection and Pollutant Removal : Studies highlight the importance of advanced methods for removing pollutants, including pharmaceutical compounds, from water. Research into adsorptive elimination techniques, particularly those targeting acetaminophen (a compound with structural relevance), underlines the environmental significance of such chemical studies. This research emphasizes the ongoing efforts to mitigate water pollution and safeguard aquatic ecosystems (Igwegbe et al., 2021).
Sulfonamide Inhibitors and Antibacterial Research : Sulfonamide inhibitors, which share a functional group with this compound, have been extensively reviewed for their therapeutic applications. These compounds are crucial in developing new antibacterial agents, showcasing the compound's potential utility in creating effective treatments against resistant bacterial strains (Gulcin & Taslimi, 2018).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-(3,5-dimethyl-4-sulfamoylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O3S/c1-6-4-9(12-8(3)13)5-7(2)10(6)16(11,14)15/h4-5H,1-3H3,(H,12,13)(H2,11,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCWCQNUBAIGCQM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1S(=O)(=O)N)C)NC(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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